Methyl 2-{[2-(4-hydroxy-3-methoxyphenyl)imidazo[1,2-a]pyrimidin-3-yl]amino}benzoate

• Molecular Formula: C21H18N4O4
• Molecular Weight: 390.4 g/mol
• IUPAC Name: methyl 2-[[2-(4-hydroxy-3-methoxyphenyl)imidazo[1,2-a]pyrimidin-3-yl]amino]benzoate
• InChI: InChI=1S/C21H18N4O4/c1-28-17-12-13(8-9-16(17)26)18-19(25-11-5-10-22-21(25)24-18)23-15-7-4-3-6-14(15)20(27)29-2/h3-12,23,26H,1-2H3
• InChI Key: RRSZDGUHEQEYOS-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)C2=C(N3C=CC=NC3=N2)NC4=CC=CC=C4C(=O)OC)O

Description

Methyl 2-{[2-(4-hydroxy-3-methoxyphenyl)imidazo[1,2-a]pyrimidin-3-yl]amino}benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of imidazo[1,2-a]pyrimidine and is known for its unique structure and properties.

Mechanism of Action

The mechanism of action of Methyl 2-{[2-(4-hydroxy-3-methoxyphenyl)imidazo[1,2-a]pyrimidin-3-yl]amino}benzoate is not fully understood. However, it has been suggested that this compound exerts its biological effects by modulating various signaling pathways, including the NF-κB and MAPK pathways. It has also been shown to inhibit the activity of certain enzymes, such as COX-2 and MMP-9, which are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
Methyl 2-{[2-(4-hydroxy-3-methoxyphenyl)imidazo[1,2-a]pyrimidin-3-yl]amino}benzoate has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and ROS, which are involved in the pathogenesis of various diseases. This compound has also been shown to induce apoptosis and inhibit cell proliferation in cancer cells. Additionally, it has been found to improve cognitive function and reduce oxidative stress in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 2-{[2-(4-hydroxy-3-methoxyphenyl)imidazo[1,2-a]pyrimidin-3-yl]amino}benzoate in lab experiments is its potent biological activity. This compound has been shown to exhibit a wide range of effects, including anti-inflammatory, antioxidant, and anticancer activities. However, one of the limitations of using this compound is its relatively high cost and limited availability. Additionally, the mechanism of action of this compound is not fully understood, which makes it challenging to design experiments to investigate its effects.

Future Directions

There are several future directions for research on Methyl 2-{[2-(4-hydroxy-3-methoxyphenyl)imidazo[1,2-a]pyrimidin-3-yl]amino}benzoate. One area of interest is the development of novel derivatives of this compound with improved biological activity and selectivity. Another area of research is the investigation of the potential use of this compound as a diagnostic and therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, more studies are needed to elucidate the mechanism of action of this compound and its effects on various signaling pathways. Overall, Methyl 2-{[2-(4-hydroxy-3-methoxyphenyl)imidazo[1,2-a]pyrimidin-3-yl]amino}benzoate has great potential for use in various fields of scientific research and is an area of active investigation.

Synthesis Methods

The synthesis of Methyl 2-{[2-(4-hydroxy-3-methoxyphenyl)imidazo[1,2-a]pyrimidin-3-yl]amino}benzoate involves the condensation of 2-aminobenzoic acid, 4-hydroxy-3-methoxybenzaldehyde, and 2,4-diamino-6-(4-methoxyphenyl)pyrimidine in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in a solvent such as ethanol or methanol. The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

Methyl 2-{[2-(4-hydroxy-3-methoxyphenyl)imidazo[1,2-a]pyrimidin-3-yl]amino}benzoate has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit potent anti-inflammatory, antioxidant, and anticancer activities. This compound has also been investigated for its potential use as a diagnostic and therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.